Cas no 2171563-42-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylazetidine-2-carboxylic acid
• CAS No: 2171563-42-9
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 5603323
• PubChem ID: 165515427
• Update Time: 2025-06-09

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171563-42-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoyl]azetidine-2-carboxylic acid
• EN300-1519324
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylazetidine-2-carboxylic acid

• Inchi： 1S/C26H21FN2O5/c27-22-13-15(9-10-20(22)24(30)29-12-11-23(29)25(31)32)28-26(33)34-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23H,11-12,14H2,(H,28,33)(H,31,32)
• InChI Key： HIXHHRIQPDUEFR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N1CCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoylazetidine-2-carboxylic acid

Introduction to 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic Acid (CAS No. 2171563-42-9)

1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid (CAS No. 2171563-42-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine and incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for the temporary protection of amino groups.

The structure of 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid features a 2-fluorobenzoyl moiety attached to an azetidine ring, with the Fmoc group protecting the amino functionality. This unique combination of functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

In recent years, there has been a surge in research focused on the development of novel therapeutics targeting specific biological pathways. The use of compounds like 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid has been pivotal in this endeavor. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes and receptors, making them potential candidates for the treatment of various diseases.

One of the key applications of 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid is in the field of proteomics and protein chemistry. The Fmoc protecting group allows for precise control over the reactivity of the amino group during synthesis, enabling researchers to construct complex peptide sequences with high fidelity. This is particularly important in the development of peptide-based drugs, where the precise arrangement of amino acids is crucial for their biological activity.

The 2-fluorobenzoyl moiety in 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid also plays a significant role in modulating its biological properties. Fluorine atoms are known to influence the electronic and steric properties of molecules, often leading to enhanced binding affinity and selectivity towards target proteins. This makes compounds containing fluorinated moieties highly attractive for drug discovery and development.

In addition to its use as a synthetic intermediate, 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid has also been explored for its potential therapeutic applications. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various targets, including kinases and G protein-coupled receptors (GPCRs). These findings suggest that further investigation into the biological activities of this compound could lead to the discovery of new therapeutic agents.

The synthesis of 1-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzoyl)azetidine-2-carboxylic acid typically involves several steps, including the formation of the azetidine ring, introduction of the Fmoc protecting group, and attachment of the 2-fluorobenzoyl moiety. Each step requires careful optimization to ensure high yields and purity, making it a challenging but rewarding synthetic target for chemists.

In conclusion, 1-(4-{(9H-fluoren-9-yloxycarbonylamino}-2-fluorobenzoyl)azetidine-2-carboxylic acid (CAS No. 2171563-42-9) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an important intermediate in the development of bioactive molecules and therapeutic agents. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the field.